3-[[[[3-[(4-Chlorophenyl)methyl]-2-methyl-4-oxo-6-quinazolinyl]amino]-oxomethyl]amino]propanoic acid ethyl ester

• Molecular Formula: C22H23ClN4O4
• Molecular Weight: 442.9 g/mol
• IUPAC Name: ethyl 3-[[3-[(4-chlorophenyl)methyl]-2-methyl-4-oxoquinazolin-6-yl]carbamoylamino]propanoate
• InChI: InChI=1S/C22H23ClN4O4/c1-3-31-20(28)10-11-24-22(30)26-17-8-9-19-18(12-17)21(29)27(14(2)25-19)13-15-4-6-16(23)7-5-15/h4-9,12H,3,10-11,13H2,1-2H3,(H2,24,26,30)
• InChI Key: RFBPBRWPSOSLOB-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCNC(=O)NC1=CC2=C(C=C1)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)C

Description

3-[[[[3-[(4-chlorophenyl)methyl]-2-methyl-4-oxo-6-quinazolinyl]amino]-oxomethyl]amino]propanoic acid ethyl ester is a member of quinazolines.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Ethyl ester of 3-benzyl-3-methyl-2-cyano-4-cyclohexylbutanoic acid, a compound related to the queried chemical, is synthesized using the reaction of (Z)-4-cyclohexyl-3-methyl-2-cyanobutenoic acid with Grignard reagent. This process involves cyclization to form related benzo[h]quinazolines, their alkyl-substituted derivatives, triazole, and tetrazole (Григорян et al., 2011).

• Chemical Reactions : The molecule of cyanoether in a related compound contains two asymmetric centers. When reacted with concentrated sulfuric acid, it undergoes cyclization, resulting in various derivatives (Григорян et al., 2011).

Biological and Medicinal Research

• Antitumor and Anti-Monoamine Oxidase Properties : Compounds structurally similar to the queried chemical, such as 2,4,4-trisubstituted triazolobenzo[h]quinazolines, have been studied for their antitumor and anti-monoamine oxidase properties. This suggests potential therapeutic applications in cancer treatment and mood disorders (Markosyan et al., 2010).

• Synthesis of Biotin Derivatives : Related compounds have been used in the synthesis of biotin (vitamin H) derivatives, indicating potential applications in nutritional science and supplement manufacturing (Zav’yalov et al., 2006).

Fluorescence Applications

• Development of Fluorescence Probes : Complexes derived from compounds structurally similar to the queried chemical have been synthesized and investigated for potential applications in fluorescence, particularly in imaging and diagnostic tools (Wei et al., 2006).

Potential in Liquid Crystal Displays

• Synthesis of Dyes for LCDs : Certain ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, related to the queried compound, have been synthesized as dyes for potential application in liquid crystal displays, highlighting its relevance in materials science and technology (Bojinov & Grabchev, 2003).